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Compound of Interest

Compound Name: 2-tert-Butylanthracene

Cat. No.: B094940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational

purposes only. The health and safety information for 2-tert-Butylanthracene is incomplete and

contains significant discrepancies across various sources. Extreme caution should be

exercised when handling this chemical. Users are strongly advised to consult original Safety

Data Sheets (SDS) from their suppliers and conduct a thorough risk assessment before use.

Executive Summary
2-tert-Butylanthracene is a derivative of the polycyclic aromatic hydrocarbon (PAH)

anthracene. This guide provides a comprehensive overview of the available health and safety

information for this compound. A critical finding of this review is the significant lack of definitive

toxicological data and conflicting hazard classifications from different suppliers. While some

sources indicate the substance is not hazardous, others classify it as harmful or even highly

toxic. Therefore, a conservative approach to handling and personal protection is strongly

recommended until its toxicological profile is more thoroughly understood. This guide

summarizes the known physical and chemical properties, presents the conflicting hazard

information, outlines recommended safety precautions based on a worst-case scenario, and

discusses the environmental impact by drawing comparisons with the parent compound,

anthracene.
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A summary of the known physical and chemical properties of 2-tert-Butylanthracene is

provided in Table 1. Key toxicological parameters such as boiling point and flash point are not

well-documented in publicly available literature.

Table 1: Physical and Chemical Properties of 2-tert-Butylanthracene

Property Value Source(s)

Chemical Formula C₁₈H₁₈ --INVALID-LINK--

Molecular Weight 234.34 g/mol --INVALID-LINK--

CAS Number 18801-00-8 --INVALID-LINK--

Appearance Light yellow powder/solid Various SDS

Melting Point 145 - 149 °C Various SDS

Boiling Point No information available Various SDS

Flash Point No information available Various SDS

Solubility Insoluble in water Inferred from PAH properties

Hazard Identification and Classification
There is a significant and critical discrepancy in the GHS classification of 2-tert-
Butylanthracene among chemical suppliers. There is no harmonized classification available

from the European Chemicals Agency (ECHA). This lack of consensus underscores the need

for extreme caution.

Conflicting GHS Classifications:

Source 1 (e.g., PubChem aggregator): States that the chemical does not meet GHS hazard

criteria based on notifications from multiple companies.[1]

Source 2 (e.g., Fluorochem): Classifies the substance with the GHS07 pictogram

(Harmful/Irritant) and the signal word "Warning," with hazard statements including H302

(Harmful if swallowed).[2]
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Source 3 (e.g., a Sigma-Aldrich SDS for a related product): While not for the pure substance,

an SDS for a solution containing 2-tert-Butylanthracene indicates high toxicity with GHS06

(Toxic) and GHS09 (Hazardous to the aquatic environment) pictograms, and hazard

statements H310 + H330 (Fatal in contact with skin or if inhaled) and H411 (Toxic to aquatic

life with long lasting effects).

Given these conflicting reports, it is prudent to handle 2-tert-Butylanthracene as a substance

with high potential toxicity until definitive data becomes available.

Table 2: Summary of GHS Hazard Classifications (Conflicting Information)

Hazard Class
GHS Classification
(Source 1)

GHS Classification
(Source 2)

GHS Classification
(Source 3 - related
product)

Acute Oral Toxicity Not Classified
Category 4 (Harmful if

swallowed)
Not specified

Acute Dermal Toxicity Not Classified Not Classified
Category 1 (Fatal in

contact with skin)

Acute Inhalation

Toxicity
Not Classified Not Classified

Category 2 (Fatal if

inhaled)

Skin

Corrosion/Irritation
Not Classified Not Classified Not specified

Serious Eye

Damage/Irritation
Not Classified Not Classified Not specified

Aquatic Hazard

(Acute)
Not Classified Not Classified Category 2

Aquatic Hazard

(Chronic)
Not Classified Not Classified

Category 2 (Toxic to

aquatic life with long

lasting effects)

Toxicological Information
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There is a notable absence of quantitative toxicological data for 2-tert-Butylanthracene in the

public domain. Safety data sheets consistently report "no data available" for acute toxicity

endpoints.

Table 3: Acute Toxicity Data for 2-tert-Butylanthracene

Endpoint Route Species Value

LD50 Oral Not available No data available

LD50 Dermal Not available No data available

LC50 Inhalation Not available No data available

Due to the lack of specific data, a read-across approach using data from the parent compound,

anthracene, may provide some insight, although this should be interpreted with caution.

Anthracene itself is not classified as a human carcinogen (IARC Group 3), but it can be

phototoxic.[3] The toxicological properties of alkylated anthracenes can differ from the parent

compound.

Experimental Protocols
No specific experimental protocols for the toxicological testing of 2-tert-Butylanthracene have

been identified. However, standardized protocols from the Organisation for Economic Co-

operation and Development (OECD) would be applicable for determining its toxicological

profile.

Acute Oral Toxicity (OECD Test Guideline 423)
This method involves the administration of the test substance to a group of rodents at one of a

series of fixed dose levels. The procedure is a stepwise process where the results from a single

dose group determine the next dose level. The objective is to identify a dose that causes

mortality or clear signs of toxicity, allowing for classification into a GHS category.

Acute Dermal Toxicity (OECD Test Guideline 402)
In this test, the substance is applied to a small area of the skin of an animal (typically a rabbit or

rat) for 24 hours. The animals are observed for signs of toxicity and mortality over a 14-day
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period. This test would be critical to perform to resolve the conflicting dermal toxicity

classifications.

Acute Inhalation Toxicity (OECD Test Guideline 403)
This guideline describes a method for assessing the toxicity of a substance when inhaled.

Animals are exposed to the substance as a gas, vapor, or aerosol in a chamber for a defined

period. Observations for toxicity and mortality are made during and after exposure.

Aquatic Toxicity
Standard OECD guidelines for testing the toxicity to aquatic organisms would be employed:

Fish, Acute Toxicity Test (OECD 203): To determine the LC50 in fish over a 96-hour

exposure.

Daphnia sp., Acute Immobilisation Test (OECD 202): To determine the EC50 for

immobilization of Daphnia magna over a 48-hour exposure.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): To determine the

EC50 for the inhibition of growth of a selected algal species over a 72-hour period.

Handling, Storage, and Personal Protective
Equipment (PPE)
Given the conflicting hazard data, a conservative approach to handling and storage is

essential. The following recommendations are based on the potential for high toxicity.

Handling
Work in a well-ventilated area, preferably in a certified chemical fume hood.

Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.
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Wash hands thoroughly after handling.

Storage
Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE when handling 2-tert-Butylanthracene.

Recommended Personal Protective Equipment

Chemical Safety Goggles
(ANSI Z87.1 or equivalent)

Nitrile or other appropriate
chemical-resistant gloves Laboratory Coat

Use in a chemical fume hood.
If not possible, use a NIOSH-approved

respirator with a particulate filter.

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment (PPE).

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate

medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.

Accidental Release Measures
The following diagram illustrates a general workflow for handling a spill of 2-tert-
Butylanthracene.
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Spill Occurs

Evacuate immediate area
and ensure proper ventilation

Don appropriate PPE
(see Figure 1)

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep or scoop up
and place in a sealed container

for disposal

Clean the spill area with
soap and water

Dispose of waste in accordance
with local, state, and federal regulations

Click to download full resolution via product page

Figure 2. General Spill Response Workflow.

Environmental Information
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Specific ecotoxicological data for 2-tert-Butylanthracene is not available. However, based on

the classification from one supplier ("Toxic to aquatic life with long lasting effects") and data

from the parent compound, it should be considered hazardous to the aquatic environment.

Read-Across from Anthracene:

Toxicity: Anthracene is known to be toxic to aquatic life, with 96-hour LC50 values for

freshwater fish ranging from 1.3 to 46 µg/L. It can also inhibit the growth of freshwater

microalgae, with EC50 values reported in the low mg/L range.[4]

Persistence and Bioaccumulation: As a PAH, 2-tert-Butylanthracene is expected to be

persistent in the environment and have the potential to bioaccumulate.

Mobility: Due to its low water solubility, it is expected to adsorb to soil and sediment.

Environmental Precautions:

Do not allow to enter drains, sewers, or waterways.

Dispose of in accordance with environmental regulations.

Conclusion
The available health and safety information for 2-tert-Butylanthracene is alarmingly

inconsistent and incomplete. The conflicting GHS classifications, ranging from non-hazardous

to fatally toxic, and the absence of quantitative toxicological data, necessitate a highly cautious

approach. Researchers, scientists, and drug development professionals must prioritize a

comprehensive, site-specific risk assessment before handling this compound. The safety

recommendations provided in this guide are based on a conservative interpretation of the

available data. Further toxicological and ecotoxicological testing is urgently needed to establish

a definitive hazard profile for 2-tert-Butylanthracene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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